Cas no 61589-04-6 (2-Azoniaspiro[4.5]decane, 2-ethyl-2-methyl-, iodide)

• Product Name: 2-Azoniaspiro[4.5]decane, 2-ethyl-2-methyl-, iodide
• CAS No: 61589-04-6
• MF: C₁₂H₂₄IN
• MW: 309.230135917664
• CID: 473761
• PubChem ID: 12292002
• Update Time: 2025-04-19

2-Azoniaspiro[4.5]decane, 2-ethyl-2-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 2-Azoniaspiro[4.5]decane, 2-ethyl-2-methyl-, iodide
• 2-ethyl-2-methyl-2-azoniaspiro[4.5]decane,iodide
• 61589-04-6
• DTXSID40485054

• Inchi： 1S/C12H24N.HI/c1-3-13(2)10-9-12(11-13)7-5-4-6-8-12;/h3-11H2,1-2H3;1H/q+1;/p-1
• InChI Key： ITTQAAOTLALLHD-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)(CC)CCC2(CCCCC2)C1

Computed Properties

• Exact Mass: 284.9071
• Monoisotopic Mass: 309.09535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0